Cas no 618389-64-3 (methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate)

• Product Name: methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate
• CAS No: 618389-64-3
• MF: C₁₉H₁₅ClO₅
• MW: 358.772404909134
• CID: 5554389
• PubChem ID: 1522814
• Update Time: 2025-05-20

methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate
• Acetic acid, 2-[[3-(4-chlorophenyl)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, methyl ester
• methyl 2-{3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate

• Inchi： 1S/C19H15ClO5/c1-11-18(12-3-5-13(20)6-4-12)19(22)15-8-7-14(9-16(15)25-11)24-10-17(21)23-2/h3-9H,10H2,1-2H3
• InChI Key： VPNPVDTVLDJLSN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(Cl)C=C1)C2=O

Computed Properties

• Exact Mass: 358.0608013g/mol
• Monoisotopic Mass: 358.0608013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate

Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate (CAS No. 618389-64-3): A Comprehensive Overview

Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate, identified by its CAS number 618389-64-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the chromene class, which is renowned for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 4-chlorophenyl substituent and a chromenone core, make it a promising candidate for further investigation in drug discovery and development.

The chromene scaffold is a well-documented pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antioxidant, and antimicrobial properties. The specific substitution pattern in Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate contributes to its unique chemical and biological profile. The 4-chlorophenyl group introduces a electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule towards biological targets. Additionally, the 2-methyl and 4-oxochromen-7-yl moieties enhance the structural complexity and potential for diverse interactions with biological systems.

In recent years, there has been growing interest in the development of novel chromene derivatives as therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of treating chronic inflammatory diseases and cancer. The oxo group in the chromene ring system plays a crucial role in stabilizing the molecule and influencing its electronic properties. This makes Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate an attractive candidate for further exploration.

The synthesis of Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate involves multi-step organic transformations, including condensation reactions, cyclization, and esterification processes. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. The presence of the 4-chlorophenyl group necessitates careful handling during synthesis to avoid unwanted side reactions. However, the robustness of modern synthetic techniques allows for efficient production of this compound.

One of the most compelling aspects of Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate is its potential as a lead compound for drug development. Preclinical studies have demonstrated that chromene derivatives can modulate various signaling pathways involved in inflammation and cancer progression. The specific structural features of this compound, including the 4-chlorophenyl, 2-methyl, and 4-oxochromen-7-yl groups, contribute to its ability to interact with biological targets such as kinases and transcription factors. These interactions can lead to therapeutic effects by inhibiting key pathways involved in disease progression.

The pharmacokinetic properties of Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate are also an important consideration in drug development. Studies have shown that chromene derivatives can exhibit good oral bioavailability and tissue distribution, which are critical factors for effective drug delivery. The molecular structure of this compound allows for efficient absorption and distribution throughout the body, potentially leading to therapeutic efficacy at lower doses.

In conclusion, Methyl 2-[3-(4-chlorophenyl)-2-methyl-4-^oxochromen-7-^yyloxyacetate (CAS No. 618389-64-³) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for chromene derivatives, compounds like Methyl 2-[3-(b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b style="color: blue;">b chlorophenyl) -) -) -) -) -) -) -) -) --methyl-one-7-yloxyacetate has a bright future in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.